4-({5-[3-(trifluoromethyl)phenyl]-2H-tetrazol-2-yl}acetyl)morpholine

• IUPAC Name: 1-morpholin-4-yl-2-[5-[3-(trifluoromethyl)phenyl]tetrazol-2-yl]ethanone
• InChI: InChI=1S/C14H14F3N5O2/c15-14(16,17)11-3-1-2-10(8-11)13-18-20-22(19-13)9-12(23)21-4-6-24-7-5-21/h1-3,8H,4-7,9H2
• InChI Key: MNNIAFKQGVWLMJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2N=C(N=N2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C14H14F3N5O2
• Molecular Weight: 341.29 g/mol

Description

Morpholine derivatives, such as the one mentioned, are important in chemical research due to their structural uniqueness and potential biological activities. Compounds containing the tetrazole ring and the trifluoromethyl group are often studied for various pharmacological properties, but here the focus will remain on the chemical aspects.

Synthesis Analysis

The synthesis of morpholine derivatives typically involves multiple steps, including reductive amination, annulation with glyoxylic acid, esterification, and Grignard reactions, among others. These processes vary based on the desired substitutions on the morpholine ring and the other functional groups involved. An example is the synthesis of similar compounds, which could involve coupling reactions between morpholine and other reagents under reflux conditions (Zhang Fuli, 2012).

Molecular Structure Analysis

The molecular structure of morpholine derivatives is typically confirmed using techniques like NMR, IR, and Mass spectral studies. X-ray diffraction studies can provide insights into the crystal structure, including lattice parameters and molecular geometry (Mamatha S.V et al., 2019).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry or materials science, among others.